Cas no 500293-87-8 (Benzamide, 3-ethyl- (9CI))
Benzamide, 3-ethyl- (9CI) structure
Product Name:Benzamide, 3-ethyl- (9CI)
CAS No:500293-87-8
MF:C9H11NO
MW:149.189742326736
CID:1022489
PubChem ID:257948
Update Time:2025-04-20
Benzamide, 3-ethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-ethyl- (9CI)
- 3-ethylbenzamide
- NCIOpen2_001183
- SCHEMBL45866
- DTXSID70292955
- BENZAMIDE, 3-ETHYL-
- AKOS006359879
- DB-284949
- 500293-87-8
- NSC-86575
- NSC86575
-
- Inchi: 1S/C9H11NO/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)
- InChI Key: MVGMZFRPBRUJAQ-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC(=C1)CC)N
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.1Ų
Benzamide, 3-ethyl- (9CI) Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
500293-87-8 (Benzamide, 3-ethyl- (9CI)) Related Products
- 107377-07-1(4-butylbenzamide)
- 33695-58-8(4-Ethylbenzamide)
- 619-76-1(Benzamide,4-(1-methylethyl)-)
- 56108-12-4(4-(tert-Butyl)benzamide)
- 67014-02-2(4-Acetylbenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk